Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]-

• CAS RN: 123695-26-1
• Molecular Formula: C12H29NP2
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 2-diethylphosphanyl-N-(2-diethylphosphanylethyl)ethanamine
• InChI: InChI=1S/C12H29NP2/c1-5-14(6-2)11-9-13-10-12-15(7-3)8-4/h13H,5-12H2,1-4H3
• InChI Key: QNJUXDQESJRITJ-UHFFFAOYSA-N
• Canonical SMILES: CCP(CC)CCNCCP(CC)CC

Description

Ethanamine, 2-(diethylphosphino)-N-[2-(diethylphosphino)ethyl]- is a useful research compound. Its molecular formula is C12H29NP2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of diethylphosphine (6.72 g, 74,6 mmol) in THF (150 ml) at −35° C., was added 47 ml of n-BuLi (1.6 M). Next, bis(2-chloroethyl)trimethylsilylamine (8.18 g, 38.4 mmol) in 40 ml tetrahydrofuran was then added dropwise to the LiP(Et)2 in tetrahydrofuran at −50° C. The mixture was allowed to warm to room temperature and stirred for 30 minutes. It was then heated to 60° C. and stirred overnight after which 100 ml of water was added to hydrolyse the silyl groups and the reaction mixture heated to 60° C. for 1 hour to ensure complete removal of the silyl groups. The reaction mixture was dried by passing it through a small bed of MgSO4, which was subsequently washed through with 60 ml diethyl ether. The solvent was removed to give 6.96 g bis(2-diethylphosphino-ethyl)-amine (Yield: 73%). 1H-NMR (C6D6) δ 1.12 (12H, d of t, CH2CH3, J=7.2 and 14.1 Hz), 1.38 (8H, q, CH2CH3, J=7.2), 1.60 (4H, t, (CH2)P, J=7.2) and 2.84 (4H, q, (CH2)N, J=7.8). 31P-NMR (C6D6) δ −26.02.